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Compound of Interest

Compound Name: Lasiol

Cat. No.: B145620 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the chemical synthesis of Lasiol, an acyclic

monoterpene alcohol. Lasiol, identified as (2S,3S)-2,3,6-trimethylhept-5-en-1-ol, is a naturally

occurring compound found in the mandibular gland secretion of the male ant, Lasius

meridionalis, where it functions as a sex attractant. This protocol is intended for research

purposes to enable further investigation into its biological functions and potential applications.

Chemical Synthesis of Lasiol
The enantioselective synthesis of Lasiol can be achieved through a multi-step process starting

from commercially available materials. The following protocol is based on established synthetic

routes and provides a detailed methodology for laboratory-scale preparation.

Materials and Reagents
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Reagent/Material Grade Supplier

cis-4,5-dimethylcyclohexene

oxide
98% Commercially Available

Chiral Lithium Amide As prepared In-house preparation

Diethyl ether (anhydrous) ACS Grade Commercially Available

n-Butyllithium (in hexanes) 1.6 M Commercially Available

Chiral amine (e.g., (S)-(-)-2-

(methoxymethyl)pyrrolidine)
99% Commercially Available

Jones reagent (CrO₃ in H₂SO₄) As prepared In-house preparation

Methyltriphenylphosphonium

bromide
98% Commercially Available

Sodium hydride (in mineral oil) 60% dispersion Commercially Available

Tetrahydrofuran (anhydrous) ACS Grade Commercially Available

Dichloromethane ACS Grade Commercially Available

Silica gel 60 Å, 230-400 mesh Commercially Available

Experimental Protocol
The synthesis of Lasiol involves a key stereoselective epoxidation followed by a series of

transformations to construct the acyclic backbone with the desired stereochemistry.

The synthesis commences with the asymmetric ring-opening of cis-4,5-dimethylcyclohexene

oxide. This crucial step establishes the stereochemistry at one of the chiral centers of Lasiol.
The reaction is mediated by a chiral lithium amide base, prepared in situ from a chiral amine

and n-butyllithium. This reaction yields optically active cis-4,5-dimethyl-2-cyclohexen-1-ol.

The cyclic olefin intermediate is then subjected to oxidative cleavage. This can be achieved

using ozonolysis followed by a reductive workup, or by employing other oxidative cleavage

reagents like potassium permanganate under controlled conditions. This step breaks the

cyclohexene ring to afford a dialdehyde intermediate.
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The dialdehyde is then reacted with a suitable phosphorus ylide, such as the one generated

from methyltriphenylphosphonium bromide and a strong base (e.g., sodium hydride or n-

butyllithium). This Wittig reaction selectively converts one of the aldehyde functionalities into a

terminal alkene, extending the carbon chain.

The remaining aldehyde group is reduced to a primary alcohol using a mild reducing agent like

sodium borohydride. A series of protection and deprotection steps may be necessary

throughout the synthesis to ensure the chemoselectivity of the reactions.

The final steps involve the introduction of the remaining methyl groups and any necessary

functional group manipulations to arrive at the target Lasiol molecule. Purification at each step

is critical and is typically achieved through column chromatography on silica gel. The final

product should be characterized by spectroscopic methods such as ¹H NMR, ¹³C NMR, and

mass spectrometry to confirm its identity and purity.

Synthesis Workflow
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Synthetic route to Lasiol.

Biological Activity and Signaling Pathway
Lasiol has been identified as a sex attractant pheromone in the ant Lasius meridionalis[1][2].

Pheromones are chemical signals that trigger a social response in members of the same

species. In the case of Lasiol, it is released by the male ant to attract females for mating.

The precise signaling pathway by which Lasiol exerts its effect has not been fully elucidated.

However, it is generally understood that insect pheromones are detected by specialized

olfactory receptor neurons (ORNs) located in the antennae. The binding of the pheromone

molecule to a specific receptor protein on the surface of the ORN initiates a signal transduction

cascade.

General Insect Pheromone Signaling Pathway
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General insect pheromone signaling pathway.

This cascade typically involves G-protein coupled receptors, leading to the production of

second messengers (like cAMP or IP3) which in turn open ion channels. The resulting influx of

ions depolarizes the neuron, generating an action potential that is transmitted to the brain,

leading to a behavioral response, which in this case is attraction towards the source of the

Lasiol.

Further research utilizing the synthesized Lasiol can aid in identifying the specific receptors

and downstream signaling components involved in its perception, providing a deeper

understanding of chemical communication in insects. Such studies could have implications for

the development of novel and species-specific pest management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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